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Compound of Interest

Compound Name: 6-Methoxypyridine-2-sulfonamide

CAS No.: 1342957-75-8

Cat. No.: B2657500

Get Quote

Executive Summary & Immediate Action
Do not dispose of 6-Methoxypyridine-2-sulfonamide down the drain. As a sulfonamide

derivative containing a pyridine ring, this compound poses potential biological activity

(antimicrobial resistance risks) and releases toxic oxides of nitrogen (NOx) and sulfur (SOx)

upon combustion.[1] It must be managed as Hazardous Chemical Waste destined for high-

temperature incineration.
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Scenario Immediate Action

Solid Waste
Collect in a dedicated "Hazardous Solid Waste"

container. Label "Toxic/Irritant".

Liquid Waste

Segregate into "Non-Halogenated Organic

Solvents" (if in organic solvent) or "Aqueous

Toxic" (if in water/buffer).

Spill (< 10g)

Dampen with water to prevent dust.

Sweep/scoop into a sealable container. Wash

area with soap/water.

Spill (> 10g)
Evacuate area. Contact EHS. Wear N95/P100

respirator during cleanup.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is critical for proper waste segregation.

Chemical Name: 6-Methoxypyridine-2-sulfonamide[2]

CAS Number: 17920-35-3 (Related derivative reference; exact CAS may vary by substitution

pattern, verify with specific SDS)

Molecular Formula: C₆H₈N₂O₃S[2]

Key Functional Groups:

Sulfonamide (-SO₂NH₂):[3][4] Acidic proton (pKa ~10), potential biological activity.

Pyridine Ring:[5][6] Basic nitrogen (attenuated by methoxy group), stable aromatic core.

Methoxy Group (-OCH₃): Electron-donating, increases lipophilicity.

Hazard Classification (GHS):

Warning: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).
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Ecological: Harmful to aquatic life with long-lasting effects (typical of sulfonamides).

Waste Segregation & Classification Logic
Proper segregation prevents dangerous chemical reactions in the waste stream and ensures

compliance with RCRA (Resource Conservation and Recovery Act) and local regulations.

Segregation Rules
NO Oxidizers: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides). Pyridine rings

can react violently with oxidizers under certain conditions.

NO Drain Disposal: Sulfonamides are persistent environmental pollutants. Discharge into

sewer systems contributes to antibiotic resistance in environmental bacteria.

Halogen Status:Non-Halogenated. Unless dissolved in a halogenated solvent (e.g., DCM,

Chloroform), this compound should be classified as non-halogenated organic waste.

Disposal Decision Tree
The following logic flow dictates the correct waste stream based on the physical state of the

material.
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Waste Material:
6-Methoxypyridine-2-sulfonamide

Physical State?

Solid / Powder

Pure Substance

Liquid / Solution

Dissolved

Stream A:
Solid Hazardous Waste

(Incineration)
Solvent Base?

Organic Solvent
(DMSO, Methanol, Acetone)

Aqueous Solution
(Water, Buffer)

Contains Halogens?
(DCM, Chloroform mixed?)

Stream D:
Aqueous Toxic Waste

(Precipitation/Incineration)

Stream B:
Halogenated Organic Waste

Yes

Stream C:
Non-Halogenated Organic Waste

(High BTU Fuel)

No

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix. Select the appropriate disposal path based on

physical state and solvent composition.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Best For: Expired shelf stocks, contaminated weighing boats, spill cleanup residues.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Labeling: Attach a hazardous waste tag.

Constituents: "6-Methoxypyridine-2-sulfonamide (100%)".

Hazards: Check "Toxic" and "Irritant".

Storage: Keep container closed and stored in a Satellite Accumulation Area (SAA) away from

heat and oxidizers.

Final Disposal: Transfer to EHS for High-Temperature Incineration (Rotary Kiln, >850°C) to

ensure destruction of the pyridine ring and sulfonamide moiety.

Protocol B: Liquid Waste (Organic Solvents)
Best For: Reaction mixtures, mother liquors (e.g., in Methanol, DMSO, Ethyl Acetate).

Compatibility Check: Ensure the solution does not contain strong acids (e.g., Nitric Acid)

which could react with the organic solvent.

Segregation:

If solvent is Non-Halogenated (e.g., Acetone, MeOH): Pour into the "Non-Halogenated"

carboy. This is often used as fuel blending (High BTU waste).

If solvent is Halogenated (e.g., DCM): Pour into the "Halogenated" carboy.

Labeling: List "6-Methoxypyridine-2-sulfonamide" as a trace contaminant (<5%) on the

carboy tag.

Protocol C: Aqueous Waste
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Best For: HPLC waste, aqueous workups.

Do Not Sew: Never pour down the sink.

Collection: Collect in a dedicated "Aqueous Toxic" carboy.

pH Adjustment: Ensure pH is between 5–9 to prevent corrosion of the drum, though the

sulfonamide itself is stable.

Labeling: Clearly mark "Contains Sulfonamides - Do Not Sew".

Spill Response & Decontamination
In the event of a laboratory spill, follow this containment workflow to minimize exposure and

environmental release.

1. Assess Risk
(Volume > 10g? Dust?)

2. Don PPE
(Gloves, Goggles, Lab Coat, N95)

3. Containment
(Cover with wet paper towels)

4. Cleanup
(Scoop into waste jar)

5. Decontaminate
(Wash surface with soap/water)

6. Report
(Notify EHS)

Click to download full resolution via product page

Figure 2: Spill Response Workflow. Note: If the spill generates significant dust, use a respirator

to prevent inhalation of the pyridine derivative.

Regulatory & Scientific Context
Why Incineration?
Research indicates that sulfonamides are thermally stable and resistant to biodegradation.

Standard autoclaving is ineffective for chemical destruction.

Thermal Destruction: Incineration at temperatures >850°C (1560°F) is required to break the

S-N bond and mineralize the pyridine ring into CO₂, H₂O, SO₂, and NOx.

Scrubbing: Commercial incinerators utilize wet scrubbers to capture the sulfur dioxide (SO₂)

and nitrogen oxides (NOx) generated during combustion, preventing acid rain precursors

from entering the atmosphere.
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RCRA Classification (USA)
While 6-Methoxypyridine-2-sulfonamide is not a specifically listed P- or U-coded waste, it

falls under the "Generator Knowledge" clause.

Characteristic: It does not typically exhibit Ignitability (D001) or Corrosivity (D002) in solid

form.

Recommendation: Manage as Non-RCRA Regulated Hazardous Waste (unless mixed with

regulated solvents), but treat with the same rigor as regulated waste due to biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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